Cas no 877402-79-4 (4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine)

• Product Name: 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine
• CAS No: 877402-79-4
• MF: C₇H₃ClF₃N₃
• MW: 221.567030191422
• MDL: MFCD09835001
• CID: 710088
• PubChem ID: 57973772
• Update Time: 2025-06-14

4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrazine,4-chloro-2-(trifluoromethyl)-
• 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine
• 4-CHLORO-2-TRIFLUOROMETHYLPYRAZOLO[1.5-A]PYRAZINE
• AB53050
• Z1269129783
• EN300-138649
• 877402-79-4
• AT35910
• CKB40279
• SCHEMBL3125117
• DB-099875

• MDL： MFCD09835001
• Inchi： 1S/C7H3ClF3N3/c8-6-4-3-5(7(9,10)11)13-14(4)2-1-12-6/h1-3H
• InChI Key： DOZBLJWPZNVVML-UHFFFAOYSA-N
• SMILES： ClC1C2=CC(C(F)(F)F)=NN2C=CN=1

Computed Properties

• Exact Mass: 220.9967593g/mol
• Monoisotopic Mass: 220.9967593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine

Research Brief on 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine (CAS: 877402-79-4)

4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine (CAS: 877402-79-4) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for the development of novel bioactive molecules, particularly in the context of kinase inhibition and targeted drug discovery. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and emerging applications in drug development.

The compound's pyrazolo[1,5-a]pyrazine core is a privileged structure in medicinal chemistry, known for its ability to interact with various biological targets. The presence of a chloro and trifluoromethyl group at the 4- and 2-positions, respectively, enhances its reactivity and binding affinity, making it a promising candidate for further derivatization. Recent synthetic methodologies have focused on optimizing the yield and purity of 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine, with particular emphasis on green chemistry approaches to reduce environmental impact.

In terms of biological activity, recent in vitro studies have demonstrated that 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine exhibits potent inhibitory effects against several kinases involved in cancer progression. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound showed nanomolar activity against EGFR and HER2 kinases, with promising selectivity profiles. These findings suggest its potential as a lead compound for the development of targeted cancer therapies, particularly for tumors with overexpression or mutations in these kinase pathways.

Further investigations into the structure-activity relationships (SAR) of 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine derivatives have revealed key insights into their pharmacophore features. Molecular docking studies indicate that the trifluoromethyl group plays a critical role in forming hydrophobic interactions with kinase binding pockets, while the chloro substituent contributes to the overall electronic distribution of the molecule. These insights are guiding the design of next-generation derivatives with improved potency and pharmacokinetic properties.

Beyond oncology, recent research has explored the application of this scaffold in other therapeutic areas. A 2024 study in ACS Chemical Biology demonstrated that structurally modified versions of 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine could modulate inflammatory pathways by targeting JAK-STAT signaling, opening new avenues for the treatment of autoimmune diseases. Additionally, its potential as a fragment for PROTAC (Proteolysis Targeting Chimera) development is being investigated, leveraging its ability to bind specific protein targets while accommodating linker attachments for E3 ligase recruitment.

In conclusion, 4-chloro-2-(trifluoromethyl)pyrazolo[1,5-a]pyrazine (CAS: 877402-79-4) represents a highly versatile scaffold with broad applications in drug discovery. Its unique chemical properties, combined with promising biological activities, position it as a valuable tool for the development of novel therapeutics across multiple disease areas. Future research directions may focus on expanding its therapeutic scope through further SAR studies, exploring combination therapies, and advancing promising derivatives into preclinical development.